Cas no 2172581-91-6 (1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172581-91-6
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 6186968
• PubChem ID: 165603041
• Update Time: 2025-10-20

1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172581-91-6
• EN300-1592977

• Inchi： 1S/C13H23N3O3/c1-10(2)6-7-11-12(13(18)19)14-15-16(11)8-4-3-5-9-17/h10,17H,3-9H2,1-2H3,(H,18,19)
• InChI Key： WUARJKYTNNFVHF-UHFFFAOYSA-N
• SMILES： OCCCCCN1C(=C(C(=O)O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 269.17394160g/mol
• Monoisotopic Mass: 269.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid, with the CAS number 2172581-91-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a hydroxyl group and a methylbutyl substituent, make it an intriguing candidate for further investigation.

The hydroxyl group in the compound's structure plays a crucial role in its biological activity. Hydroxyl groups are known to enhance the solubility and bioavailability of molecules, making them more suitable for pharmaceutical applications. Additionally, the presence of a hydroxyl group can influence the compound's ability to form hydrogen bonds, which is essential for interactions with biological targets such as enzymes and receptors.

The methylbutyl substituent is another key feature of this compound. This substituent contributes to the overall lipophilicity of the molecule, which can affect its ability to cross cell membranes and reach its target site. The lipophilic nature of the methylbutyl group may also influence the compound's metabolic stability and pharmacokinetic properties.

The 1H-1,2,3-triazole core is a well-studied moiety in medicinal chemistry due to its broad range of biological activities. Triazoles are known for their antifungal, antibacterial, and antiviral properties, as well as their ability to modulate various signaling pathways. The triazole ring is also highly stable and can be readily synthesized using click chemistry techniques, making it an attractive scaffold for drug design.

In recent studies, 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promising results in various biological assays. For instance, it has demonstrated significant antiproliferative activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. Further research is ongoing to elucidate the exact molecular targets and signaling pathways affected by this compound.

Beyond its potential as an anticancer agent, 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The carboxylic acid functionality in 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is another important aspect of its structure. Carboxylic acids are known to form salts with metal ions or other cations, which can enhance their solubility and stability. This property makes the compound suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions.

In terms of synthetic accessibility, 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid can be synthesized using well-established methods in organic chemistry. The synthesis typically involves a combination of click chemistry reactions and functional group manipulations to introduce the desired substituents onto the triazole core. The modular nature of this synthetic approach allows for easy modification and optimization of the compound's structure to enhance its biological activity or improve its pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1-(5-hydroxypentyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS number 2172581-91-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies will continue to explore its full potential and pave the way for its eventual use in clinical settings.